Cas no 93622-71-0 (2-(4-ethoxyphenyl)-2-methylpropanal)

2-(4-ethoxyphenyl)-2-methylpropanal Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetaldehyde, 4-ethoxy-α,α-dimethyl-
- 2-(4-ethoxyphenyl)-2-methylpropanal
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2-(4-ethoxyphenyl)-2-methylpropanal Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1839608-2.5g |
2-(4-ethoxyphenyl)-2-methylpropanal |
93622-71-0 | 2.5g |
$2492.0 | 2023-09-19 | ||
Enamine | EN300-1839608-1.0g |
2-(4-ethoxyphenyl)-2-methylpropanal |
93622-71-0 | 1g |
$1272.0 | 2023-06-02 | ||
Enamine | EN300-1839608-0.05g |
2-(4-ethoxyphenyl)-2-methylpropanal |
93622-71-0 | 0.05g |
$1068.0 | 2023-09-19 | ||
Enamine | EN300-1839608-0.25g |
2-(4-ethoxyphenyl)-2-methylpropanal |
93622-71-0 | 0.25g |
$1170.0 | 2023-09-19 | ||
Enamine | EN300-1839608-10.0g |
2-(4-ethoxyphenyl)-2-methylpropanal |
93622-71-0 | 10g |
$5467.0 | 2023-06-02 | ||
Enamine | EN300-1839608-5g |
2-(4-ethoxyphenyl)-2-methylpropanal |
93622-71-0 | 5g |
$3687.0 | 2023-09-19 | ||
Enamine | EN300-1839608-5.0g |
2-(4-ethoxyphenyl)-2-methylpropanal |
93622-71-0 | 5g |
$3687.0 | 2023-06-02 | ||
Enamine | EN300-1839608-0.1g |
2-(4-ethoxyphenyl)-2-methylpropanal |
93622-71-0 | 0.1g |
$1119.0 | 2023-09-19 | ||
Enamine | EN300-1839608-0.5g |
2-(4-ethoxyphenyl)-2-methylpropanal |
93622-71-0 | 0.5g |
$1221.0 | 2023-09-19 | ||
Enamine | EN300-1839608-1g |
2-(4-ethoxyphenyl)-2-methylpropanal |
93622-71-0 | 1g |
$1272.0 | 2023-09-19 |
2-(4-ethoxyphenyl)-2-methylpropanal Related Literature
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Xueying Zheng,Zhenyi Gu,Xuyang Liu,Zhongqiang Wang,Jiayun Wen,Xinglong Wu,Wei Luo,Yunhui Huang Energy Environ. Sci., 2020,13, 1788-1798
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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Przemysław Biegański,Łukasz Szczupak,Konrad Kowalski RSC Chem. Biol., 2021,2, 368-386
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R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
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5. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
Additional information on 2-(4-ethoxyphenyl)-2-methylpropanal
Compound CAS No. 93622-71-0: 2-(4-Ethoxyphenyl)-2-methylpropanal
The compound with CAS No. 93622-71-0, commonly known as 2-(4-ethoxyphenyl)-2-methylpropanal, is a significant organic compound with diverse applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a 4-ethoxyphenyl group and a methylpropanal moiety. The combination of these groups imparts distinctive chemical properties, making it a valuable compound for various synthetic and analytical purposes.
Recent studies have highlighted the importance of 2-(4-ethoxyphenyl)-2-methylpropanal in the development of novel pharmaceutical agents. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the field of anti-inflammatory and antioxidant therapies. The compound's ability to undergo various functional group transformations has made it a versatile building block in organic synthesis.
In terms of physical properties, CAS No. 93622-71-0 exhibits a melting point of approximately -5°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various laboratory procedures, including chromatography and spectroscopy. The compound's stability under normal storage conditions further enhances its utility in industrial applications.
The synthesis of 2-(4-ethoxyphenyl)-2-methylpropanal typically involves a multi-step process, often starting with the alkylation of an aromatic ring followed by oxidation to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall cost and environmental impact of manufacturing this compound.
Beyond its role in pharmaceuticals, CAS No. 93622-71-0 has found applications in the food industry as a flavoring agent. Its pleasant aroma and stability make it an ideal additive for enhancing the taste profiles of various food products. Additionally, ongoing research is exploring its potential as a precursor for the synthesis of advanced materials, such as polymers and nanoparticles.
In conclusion, 2-(4-ethoxyphenyl)-2-methylpropanal (CAS No. 93622-71-0) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, coupled with recent advancements in synthetic methodologies, positions it as a key player in both academic research and industrial production. As new applications continue to emerge, this compound is expected to remain at the forefront of chemical innovation.
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